Cas no 1556216-36-4 (4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid)

• Product Name: 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid
• CAS No: 1556216-36-4
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4605918
• PubChem ID: 136327744
• Update Time: 2025-05-19

4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-methyl-1H-indazole-6-carboxylic Acid
• 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid

• Inchi： 1S/C9H8N2O3/c1-11-7-2-5(9(13)14)3-8(12)6(7)4-10-11/h2-4,12H,1H3,(H,13,14)
• InChI Key： BJFLDJZPVCRZIL-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(O)=CC(C(O)=O)=C2)C=N1

Additional information on 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid

Introduction to 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid (CAS No. 1556216-36-4)

4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid (CAS No. 1556216-36-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid.

Chemical Structure and Properties

The molecular formula of 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid is C₉H₈N₂O₃, with a molecular weight of approximately 188.17 g/mol. The compound features a substituted indazole core, which is a heterocyclic aromatic ring system consisting of a benzene ring fused with a pyrazole ring. The presence of the hydroxyl (-OH) group at the 4-position and the carboxylic acid (-COOH) group at the 6-position imparts unique chemical reactivity and biological properties to the molecule.

The solubility of 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid in water is moderate, and it can be dissolved in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

Synthesis Methods

The synthesis of 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-hydroxyindazole with methyl iodide to form the N-methyl derivative, followed by carboxylation at the 6-position. Another approach involves the condensation of 4-hydroxybenzaldehyde with methylhydrazine to form the indazole core, which is then carboxylated to yield the final product.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that combines multiple steps into a single reaction vessel, significantly reducing reaction time and improving yield. This method involves the sequential addition of reagents under controlled conditions, resulting in high purity and yield of 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid.

Biological Activities

4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Research has shown that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. By reducing COX activity, 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid can potentially alleviate inflammatory conditions such as arthritis and colitis.

In addition to its anti-inflammatory effects, 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid has demonstrated promising anti-cancer properties. Studies have shown that it can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism by which this compound exerts its anti-cancer effects is not fully understood but may involve modulation of signaling pathways such as p53 and Bcl-2.

A recent study published in Cancer Research explored the potential use of 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid as a targeted therapy for triple-negative breast cancer (TNBC), a highly aggressive form of breast cancer that lacks effective treatment options. The study found that this compound could selectively target TNBC cells while sparing normal breast tissue, making it a promising candidate for further clinical development.

Clinical Applications and Future Directions

The potential clinical applications of 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid are diverse and promising. Its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory diseases, while its anti-cancer effects suggest its utility in oncology. However, further preclinical studies are needed to fully understand its pharmacokinetics, toxicity profile, and optimal dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid in various disease settings. Early results from phase I trials have shown promising outcomes with minimal adverse effects, paving the way for more advanced clinical studies.

In conclusion, 4-hydroxy-1-methyl-1H-indazole-6-carboxylic acid (CAS No. 1556216-36-4) is a multifaceted compound with significant potential in both basic research and clinical applications. Its unique chemical structure and biological activities make it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, we can anticipate further advancements in the development of this promising compound.